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Compound of Interest

N-(5-Bromopyridin-2-
Compound Name:
YL)pivalamide

Cat. No.: B179979

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for N-(5-Bromopyridin-2-YL)pivalamide, including
operational and disposal plans.

Chemical Identifier:

Property Value
N-(5-bromopyridin-2-yl)-2,2-

UPAC Name dir;ethylproz);namid;/)

CAS Number 835882-02-5

Molecular Formula C10H13BrN20

Molecular Weight 257.13 g/mol

Physical Form Solid

Hazard Identification and Personal Protective Equipment (PPE):

While a specific Safety Data Sheet (SDS) for N-(5-Bromopyridin-2-YL)pivalamide is not
readily available, data from structurally similar bromopyridine derivatives indicate that it should
be handled with care. The primary hazards are expected to be skin irritation, serious eye
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irritation, and potential respiratory irritation. It may be harmful if swallowed, inhaled, or
absorbed through the skin.[1][2]

Recommended Personal Protective Equipment (PPE):

PPE Category Specification

Chemical safety goggles that meet ANSI 287.1

Eye Protection
standards.[1]

Chemically resistant gloves (e.g., nitrile or
Hand Protection neoprene). Always inspect gloves for integrity

before use.

A standard laboratory coat. For tasks with a
Body Protection higher risk of splashes, consider a chemically

resistant apron.

All'handling of the solid compound should be
performed in a certified chemical fume hood to

Respiratory avoid inhalation of dust.[2][3] If a fume hood is
not available, a NIOSH-approved respirator with
an appropriate particulate filter may be

necessary.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of N-(5-Bromopyridin-2-YL)pivalamide from receipt
to use in an experiment.

1. Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.[3]

e The storage container should be tightly sealed.[1]
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. Preparation and Weighing:

All manipulations of the solid compound must be conducted in a certified chemical fume
hood to minimize inhalation exposure.[2][3]

Before weighing, ensure the balance is clean and placed on a stable surface.
Use a disposable weighing boat to prevent contamination of the balance.
Handle the solid with a clean spatula.
Keep the container of the chemical closed as much as possible.
. Experimental Use:
When adding the compound to a reaction vessel, do so carefully to avoid generating dust.
If dissolving the compound, add the solvent to the solid slowly to prevent splashing.
Ensure all reaction setups are secure and properly clamped.
Maintain good laboratory hygiene; wash hands thoroughly after handling.[1]

Experimental Workflow Diagram:
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Caption: A general workflow for the safe handling of N-(5-Bromopyridin-2-YL)pivalamide.
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Disposal Plan: Waste Management Protocol

Proper disposal of N-(5-Bromopyridin-2-YL)pivalamide and associated waste is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Waste Type

Description

Disposal Container

Solid Chemical Waste

Unused or expired N-(5-

Bromopyridin-2-YL)pivalamide.

Labeled, sealed, and
chemically compatible
container for solid hazardous

waste.

Contaminated Solid Waste

Used weighing boats, gloves,
paper towels, and other
disposable materials
contaminated with the

compound.

Labeled, sealed container for
solid hazardous chemical

waste.

Liquid Waste (Organic)

Solutions containing N-(5-
Bromopyridin-2-YL)pivalamide

in organic solvents.

Labeled, sealed, and
chemically compatible
container for halogenated

organic waste.

Liquid Waste (Aqueous)

Aqueous solutions containing

traces of the compound.

Labeled, sealed container for

agqueous hazardous waste.

Contaminated Glassware

Reaction flasks, beakers, etc.,
that have come into contact

with the compound.

Rinse with an appropriate
solvent; collect the rinsate as
liquid waste. Then wash

normally.

Disposal Procedure:

e Segregation: At the point of generation, segregate waste into the categories listed above.

o Labeling: Clearly label all waste containers with "Hazardous Waste" and the specific

contents.
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o Storage: Store waste containers in a designated, well-ventilated satellite accumulation area,
away from general laboratory traffic.

» Disposal: Arrange for the collection and disposal of hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal company. Do not dispose of this chemical down the drain.[4]

Disposal Workflow Diagram:

Waste Generation
(Solid, Liquid, Contaminated Materials)

:

Segregate Waste Streams

:

Label Waste Containers

:
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:

Arrange for Professional Disposal
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Caption: A step-by-step process for the proper disposal of waste generated from handling N-(5-
Bromopyridin-2-YL)pivalamide.

Emergency Procedures
Spills:
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e Minor Spill (in a fume hood):
o Alert others in the immediate area.
o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).
o Collect the contaminated absorbent material into a labeled hazardous waste container.
o Decontaminate the area with an appropriate solvent and then soap and water.
e Major Spill (outside a fume hood):
o Evacuate the laboratory immediately.
o Alert your supervisor and institutional EHS.
o Prevent entry to the contaminated area.
o Allow only trained emergency responders to clean up the spill.
First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[1]

 Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.
Seek immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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